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Compound of Interest

Compound Name: Piscidinol A

Cat. No.: B1180399 Get Quote

Essential Safety and Handling Guide for Piscidinol A
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Piscidinol A. The following procedural guidance is

based on the known properties of Piscidinol A and established safety protocols for handling

cytotoxic compounds.

Chemical and Physical Properties
Piscidinol A is a triterpenoid with reported cytotoxic effects against cancer cell lines.[1][2]

Understanding its properties is the first step in safe handling.

Property Value Source

Molecular Formula C₃₀H₅₀O₄ PubChem[3]

Molecular Weight 474.7 g/mol PubChem[3]

CAS Number 100198-09-2 PubChem[3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

BioCrick[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for Piscidinol A is not readily available, its

demonstrated toxicity against 4T1 and HEp2 cancer cell lines, with IC50 values of 8.0 ± 0.03

and 8.4 ± 0.01 uM respectively, indicates that it should be handled as a hazardous and

cytotoxic compound.[1] The following PPE is mandatory to minimize exposure.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves

should be worn. For extensive

handling, double gloving is

recommended.[4]

Eye Protection Safety glasses or goggles
Must meet ANSI Z.87.1

standards.[4]

Body Protection Laboratory coat

A buttoned lab coat, preferably

a disposable gown, should be

worn.[5]

Respiratory Protection Fume hood

All handling of solid Piscidinol

A and preparation of its

solutions should be performed

in a certified chemical fume

hood to avoid inhalation of

dust or aerosols.

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential to ensure the safety of all laboratory

personnel.

Workflow for Handling Piscidinol A
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Preparation Experimentation Cleanup and Disposal

1. Don Appropriate PPE 2. Prepare Work Area in Fume Hood 3. Weigh Piscidinol A 4. Prepare Solution 5. Conduct Experiment 6. Decontaminate Surfaces 7. Dispose of Waste 8. Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Piscidinol A.

Step-by-Step Handling Procedure
Preparation:

Don all required PPE as specified in the table above.

Prepare the work area within a chemical fume hood. Cover the work surface with

absorbent, plastic-backed paper.

Carefully weigh the solid Piscidinol A.

Prepare solutions by slowly adding the solvent to the solid to avoid generating dust.

Experimentation:

Conduct all experimental procedures involving Piscidinol A within the fume hood.

Avoid skin contact and inhalation.[5]

Cleanup:

Decontaminate all surfaces that may have come into contact with Piscidinol A.

Dispose of all waste as outlined in the disposal plan below.

Carefully remove and dispose of PPE, washing hands thoroughly afterward.

Disposal Plan
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Due to its cytotoxic nature, Piscidinol A and all associated waste must be treated as

chemotherapeutic/antineoplastic waste.[6]

Waste Segregation and Disposal Pathway

Waste Source

Collection

Final Disposal

Unused Solid Piscidinol A

Labeled Chemical Waste Container

Liquid Waste (Solutions) Contaminated Solids (Gloves, Tubes, etc.)

Yellow Chemotherapeutic Waste Container

EH&S Chemical Waste Pickup

Click to download full resolution via product page

Caption: Disposal pathway for Piscidinol A waste.

Disposal Guidelines
Solid and Liquid Waste: Unused solid Piscidinol A and any solutions must be collected in a

designated, sealed, and clearly labeled chemical waste container.[6] Do not dispose of down

the drain.[6]

Contaminated Materials: All disposable items that have come into contact with Piscidinol A,

such as gloves, pipette tips, and plasticware, must be disposed of in a yellow

chemotherapeutic waste bag or a yellow and white puncture-proof container labeled

"Chemotherapeutic Waste".[6]
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Waste Pickup: All waste containers should be collected by your institution's Environmental

Health & Safety (EH&S) department for proper disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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